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Abstract

Ammonium iron(ll) sulfate hexahydrate, ((NH4)2Fe(SOa4)2:6H20), commonly known as Mohr's
salt, is a paramagnetic compound that exhibits intriguing magnetic behavior at low
temperatures. This technical guide provides a comprehensive overview of its low-temperature
magnetic properties, synthesizing key findings from foundational research. The document
details the transition from paramagnetic behavior described by the Curie-Weiss law at higher
temperatures to a state of constant susceptibility below 2 K, indicative of temperature-
independent paramagnetism. This is further corroborated by specific heat measurements
revealing a A-type anomaly suggestive of a magnetic phase transition. Detailed experimental
protocols for magnetic susceptibility and specific heat measurements are provided, along with
tabulated quantitative data and conceptual diagrams to elucidate the underlying physics. This
guide is intended to be a valuable resource for researchers in condensed matter physics,
materials science, and related fields.

Introduction

Ammonium iron(ll) sulfate hexahydrate is a double salt belonging to the Tutton salt series,
crystallizing in a monoclinic structure.[1][2][3] The [Fe(H20)s]?* octahedral complexes within the
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crystal lattice are magnetically dilute, leading to paramagnetic behavior at room temperature.[4]
However, as the temperature is lowered, interactions between the Fe2* ions become
significant, leading to deviations from simple paramagnetic behavior. Understanding these low-
temperature magnetic properties is crucial for applications in magnetic thermometry, calibration
of magnetic susceptibility instruments, and for fundamental studies of magnetic ordering in
systems with weak exchange interactions.[5][6]

This guide focuses on the magnetic susceptibility and specific heat of ammonium iron(ll) sulfate
at temperatures below 20 K, a regime where quantum mechanical effects and weak inter-ionic
interactions dictate the material's properties.

Low-Temperature Magnetic Behavior

At temperatures ranging from 14 K to 290 K, ammonium iron(ll) sulfate follows the Curie-Weiss
law, which describes the magnetic susceptibility (x) of a paramagnetic material.[7] However,
significant deviations from this law are observed at liquid helium temperatures.[7][8]

Magnetic Susceptibility

Magnetic susceptibility measurements performed between 0.95 K and 4.2 K reveal a departure
from the Curie-Weiss behavior.[8] At 4.2 K, the measured susceptibility is approximately (1.45 +
0.05) x 10-3 emu/g.[8][9] As the temperature is lowered, the susceptibility increases, but below
2 K, it becomes constant at a value of (1.85 + 0.05) x 103 emu/g.[8][9] This temperature-
independent paramagnetism at very low temperatures suggests that the ground state of the
Fe2* ion in this crystal structure is a singlet.[8][9]

Specific Heat

Low-temperature specific heat measurements show a A-type anomaly with a peak at
approximately 3.8 K.[7] This anomaly is characteristic of a second-order phase transition, likely
corresponding to the onset of antiferromagnetic ordering. The presence of this peak is
consistent with the deviations from the Curie-Weiss law observed in the magnetic susceptibility
data.[7]

Quantitative Data
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The following tables summarize the key quantitative data on the low-temperature magnetic
properties of ammonium iron(ll) sulfate.

Magnetic Susceptibility

Temperature (K) Reference
(emulg)

4.2 (1.45 £ 0.05) x 103 [8][9]

<20 (1.85 + 0.05) x 103 [8][9]

Table 1: Low-Temperature Magnetic Susceptibility of Ammonium Iron(ll) Sulfate.

Property Value Reference

Temperature of Specific Heat
~3.8K [7]
Anomaly

High-Temperature Curie-Weiss x=9.71 x 1073/ (T + 3.2)

Law emu/g

[71°]

Table 2: Thermal and High-Temperature Magnetic Properties.

Experimental Protocols

The following sections describe the methodologies used to obtain the data presented in this
guide.

Magnetic Susceptibility Measurement

Method: Both the Faraday method and a ballistic mutual inductance bridge have been used for
low-temperature magnetic susceptibility measurements.[3][9]

Protocol (Faraday Method):

e Asmall, powdered sample of high-purity ammonium iron(ll) sulfate is placed in a sample
holder made of a material with low magnetic susceptibility.
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The sample holder is suspended from a microbalance in a cryostat, allowing for temperature
control down to liquid helium temperatures.

A magnetic field with a well-defined gradient is applied.

The force exerted on the sample is measured by the microbalance. This force is proportional
to the magnetic susceptibility of the sample and the magnetic field gradient.

The system is calibrated using a standard sample with a known magnetic susceptibility, such
as Mohr's salt itself at a higher, well-characterized temperature.[6]

Measurements are taken at various temperatures between 0.95 K and 4.2 K, with the
temperature being monitored by a calibrated thermometer.

Protocol (Ballistic Mutual Inductance Bridge):

The powdered sample is placed within a set of secondary coils, which are, in turn, placed
inside a primary coil.

The coil assembly is cooled to the desired low temperature in a cryostat.

A known alternating current is passed through the primary coil, inducing a voltage in the
secondary coils.

The change in mutual inductance due to the presence of the magnetic sample is measured
using a ballistic galvanometer or a more modern electronic detection system.

The change in mutual inductance is directly proportional to the magnetic susceptibility of the
sample.

The temperature is varied and measurements are recorded to obtain the susceptibility as a
function of temperature.

Specific Heat Measurement

Method: Adiabatic calorimetry is the standard technique for measuring the specific heat of

solids at low temperatures.
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Protocol:

A sample of known mass is mounted in an adiabatic calorimeter within a cryostat.
A known amount of heat is supplied to the sample through a heater wire.

The resulting change in temperature is measured with a calibrated thermometer.
The heat capacity is calculated from the heat input and the temperature change.

To ensure adiabatic conditions, the sample is thermally isolated from its surroundings, and
any heat leak is carefully accounted for.

Measurements are performed over the temperature range of interest, with particular attention
paid to the region around the expected phase transition.

Electron Paramagnetic Resonance (EPR) Spectroscopy

Method: EPR spectroscopy is used to probe the electronic structure of the Fe2* ions.[9][10]

Protocol:

A single crystal or powdered sample of ammonium iron(ll) sulfate is placed in a resonant
cavity.

The sample is cooled to the desired low temperature.

A static magnetic field is applied, and the sample is irradiated with microwaves of a fixed
frequency.

The magnetic field is swept, and the absorption of microwaves by the sample is recorded.

Resonance occurs when the energy of the microwaves matches the energy difference
between the spin levels of the Fe2* ions, which are split by the magnetic field.

The resulting EPR spectrum provides information about the g-values and zero-field splitting
parameters of the Fe?* ion.[11]
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Caption: Experimental workflow for investigating the magnetic properties of ammonium iron(ll)

sulfate.
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Caption: Temperature dependence of the magnetic behavior of ammonium iron(ll) sulfate.

Conclusion

Ammonium iron(ll) sulfate hexahydrate presents a fascinating case study in low-temperature
magnetism. The transition from Curie-Weiss paramagnetism to a state of constant
susceptibility, coupled with the evidence of a magnetic phase transition from specific heat data,
provides a rich playground for understanding the interplay of crystal field effects, spin-orbit
coupling, and weak exchange interactions in solids. The data and protocols presented in this
guide offer a solid foundation for further research into this and related magnetic materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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